Cas no 156232-25-6 (1,3-dihydro-5-(1-methylethyl)-2H-Indol-2-one)

1,3-dihydro-5-(1-methylethyl)-2H-Indol-2-one structure

156232-25-6 structure

Product Name:1,3-dihydro-5-(1-methylethyl)-2H-Indol-2-one

CAS No:156232-25-6

MF:C₁₁H₁₃NO

MW:175.227022886276

MDL:MFCD11934708

CID:107401

Update Time:2025-04-18

1,3-dihydro-5-(1-methylethyl)-2H-Indol-2-one Chemical and Physical Properties

Names and Identifiers

- 1,3-dihydro-5-(1-methylethyl)-2H-Indol-2-one
- 2H-Indol-2-one,1,3-dihydro-5-(1-methylethyl)-
- 5-isopropylindolin-2-one
- 5-Isopropyl-1,3-dihydro-2H-indol-2-one
- 2H-Indol-2-one,1,3-dihydro-5-(1-methylethyl)-(9CI)
- MDL： MFCD11934708
- Inchi： 1S/C11H13NO/c1-7(2)8-3-4-10-9(5-8)6-11(13)12-10/h3-5,7H,6H2,1-2H3,(H,12,13)
- InChI Key： RVQDZCMDQOGRCG-UHFFFAOYSA-N
- SMILES： O=C1CC2C=C(C=CC=2N1)C(C)C

1,3-dihydro-5-(1-methylethyl)-2H-Indol-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A199010005-5g	5-Isopropylindolin-2-one	156232-25-6	97%	5g	$966.14	2022-04-02
Alichem	A199010005-10g	5-Isopropylindolin-2-one	156232-25-6	97%	10g	$1,353.40	2022-04-02
Alichem	A199010005-25g	5-Isopropylindolin-2-one	156232-25-6	97%	25g	$2,436.12	2022-04-02
Chemenu	CM239425-1g	5-Isopropylindolin-2-one	156232-25-6	95%+	1g	$729	2021-08-04
Chemenu	CM239425-1g	5-Isopropylindolin-2-one	156232-25-6	95%+	1g	$***	2023-03-30
Matrix Scientific	177954-0.500g	5-Isopropyl-1,3-dihydro-2H-indol-2-one	156232-25-6		0.500g	$160.00	2023-09-09
Matrix Scientific	177954-1g	5-Isopropyl-1,3-dihydro-2H-indol-2-one	156232-25-6		1g	$200.00	2023-09-09
A2B Chem LLC	AE96495-1g	5-Isopropylindolin-2-one	156232-25-6	95%	1g	$209.00	2024-04-20
A2B Chem LLC	AE96495-5g	5-Isopropylindolin-2-one	156232-25-6	95%	5g	$793.00	2024-04-20
A2B Chem LLC	AE96495-10g	5-Isopropylindolin-2-one	156232-25-6	95%	10g	$1316.00	2024-04-20

1,3-dihydro-5-(1-methylethyl)-2H-Indol-2-one Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

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